(4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone

• IUPAC Name: (4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C20H22N2O4S/c1-26-19-9-7-18(8-10-19)20(23)21-12-14-22(15-13-21)27(24,25)16-11-17-5-3-2-4-6-17/h2-11,16H,12-15H2,1H3/b16-11+
• InChI Key: AMEHMDAORQJVBJ-LFIBNONCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol
• CAS No.: 1002227-56-6

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the compound “(E)-N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide” was prepared from the reaction of “N-(4-methoxyphenyl)-2-chloroacetamide” and “(E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one”, which was obtained from the reaction of “4-hydroxy-benzaldehyde” and "acetophenone".

Scientific Research Applications

Synthesis and Biological Activities

Research has shown the synthesis of novel compounds involving (4-methoxyphenyl) structures, demonstrating various biological activities. For example, a study on the synthesis, structure, and biological activities of a series of novel N-phenylpyrazolyl aryl methanones derivatives, including arylthio/sulfinyl/sulfonyl groups, indicated favorable herbicidal and insecticidal activities. This suggests the potential of (4-methoxyphenyl)-related compounds in developing new agrochemicals (Wang et al., 2015).

Antiestrogenic Activity

Another area of application is in the development of drugs with antiestrogenic activity. A particular study focused on the synthesis of derivatives that showed potent antiestrogenic activity, indicating the importance of (4-methoxyphenyl)-related compounds in designing new therapeutic agents for estrogen-dependent conditions (Jones et al., 1979).

Fuel Cell Applications

The application of (4-methoxyphenyl)-related compounds extends into the development of materials for fuel cell applications. Research on comb-shaped poly(arylene ether sulfone)s as proton exchange membranes highlighted the synthesis and characterization of these materials, which showed good properties as polyelectrolyte membrane materials, indicating their potential in fuel cell technology (Kim et al., 2008).

Antiviral and Antimicrobial Activities

Studies have also explored the antiviral and antimicrobial potentials of compounds related to (4-methoxyphenyl). For instance, the synthesis, quantification, and molecular docking of a novel compound demonstrated insights into its antiviral activity, highlighting the broader implications for drug discovery and pharmaceutical research (FathimaShahana & Yardily, 2020).